N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C23H26N2O5/c1-14(2)11-25-17-7-6-16(10-19(17)28-12-23(3,4)22(25)27)24-21(26)15-5-8-18-20(9-15)30-13-29-18/h5-10,14H,11-13H2,1-4H3,(H,24,26)
• InChI Key: RYSYWSSUMSHJME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCO4)OCC(C1=O)(C)C
• Molecular Formula: C23H26N2O5
• Molecular Weight: 410.5 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C23H26N2O5 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research on analogs and derivatives of compounds with complex structures similar to N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzo[d][1,3]dioxole-5-carboxamide has shown promising antibacterial activity. For instance, a study on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones demonstrated significant antibacterial efficacy against Staphylococcus aureus and Bacillus subtilis, indicating the potential of related compounds for antibacterial applications (Palkar et al., 2017).

Novel Pharmaceutical Agents

The development of novel benzoxazole carboxamides as functional 5-HT3 receptor antagonists showcases the therapeutic potential of structurally complex compounds for treating diseases linked to 5-HT3 receptor dysfunction, such as irritable bowel syndrome (IBS-D) (Yang et al., 2010). This highlights the research interest in exploring similar compounds for pharmaceutical development.

Chemical Synthesis and Modification

Studies on the chemistry of cyclic aminooxycarbenes, including reactions with phenols and the synthesis of spiro-fused hydantoins, provide insights into the chemical reactivity and potential synthetic applications of related compounds. These research findings could guide the synthesis of derivatives of this compound for various scientific and pharmaceutical purposes (Couture & Warkentin, 1997).